Cas no 476687-36-2 (1H-Pyrazole-4-carboxylicacid,1-ethyl-3-propyl-,ethylester(9CI))
476687-36-2 structure
Product Name:1H-Pyrazole-4-carboxylicacid,1-ethyl-3-propyl-,ethylester(9CI)
CAS No:476687-36-2
MF:C11H18N2O2
MW:210.272822856903
CID:1017653
PubChem ID:45094970
Update Time:2025-04-20
1H-Pyrazole-4-carboxylicacid,1-ethyl-3-propyl-,ethylester(9CI) Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole-4-carboxylicacid,1-ethyl-3-propyl-,ethylester(9CI)
- Ethyl 1-ethyl-3-propyl-1H-pyrazole-4-carboxylate
- 476687-36-2
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- Inchi: 1S/C11H18N2O2/c1-4-7-10-9(11(14)15-6-3)8-13(5-2)12-10/h8H,4-7H2,1-3H3
- InChI Key: VDYWGYQYPYJKCV-UHFFFAOYSA-N
- SMILES: O(CC)C(C1=CN(CC)N=C1CCC)=O
Computed Properties
- Exact Mass: 210.13700
- Monoisotopic Mass: 210.137
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 44.1A^2
- XLogP3: 1.9
Experimental Properties
- PSA: 44.12000
- LogP: 2.03220
1H-Pyrazole-4-carboxylicacid,1-ethyl-3-propyl-,ethylester(9CI) Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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